Cas no 477213-21-1 (N-(4-methoxyphenyl)-2-({5-2-(thiophen-2-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-methoxyphenyl)-2-({5-2-(thiophen-2-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• CAS No: 477213-21-1
• MF: C₁₇H₁₆N₄O₃S₃
• MW: 420.528939247131
• CID: 5904177
• PubChem ID: 18553399
• Update Time: 2025-08-04

N-(4-methoxyphenyl)-2-({5-2-(thiophen-2-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-({5-2-(thiophen-2-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• F0529-0919
• AKOS000655797
• 477213-21-1
• Oprea1_394832
• N-(4-methoxyphenyl)-2-((5-(2-(thiophen-2-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide
• N-[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide
• N-(4-METHOXYPHENYL)-2-({5-[2-(THIOPHEN-2-YL)ACETAMIDO]-1,3,4-THIADIAZOL-2-YL}SULFANYL)ACETAMIDE

• Inchi： 1S/C17H16N4O3S3/c1-24-12-6-4-11(5-7-12)18-15(23)10-26-17-21-20-16(27-17)19-14(22)9-13-3-2-8-25-13/h2-8H,9-10H2,1H3,(H,18,23)(H,19,20,22)
• InChI Key： LOMGDESVVJRKND-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NC1=NN=C(S1)SCC(NC1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 420.03845391g/mol
• Monoisotopic Mass: 420.03845391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 175Ų

Additional information on N-(4-methoxyphenyl)-2-({5-2-(thiophen-2-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

Recent Advances in the Study of N-(4-methoxyphenyl)-2-({5-2-(thiophen-2-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS: 477213-21-1)

In recent years, the compound N-(4-methoxyphenyl)-2-({5-2-(thiophen-2-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS: 477213-21-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a 1,3,4-thiadiazole core and a thiophene moiety, has shown promising potential in various therapeutic applications. The latest research efforts have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug discovery and development.

Recent studies have highlighted the compound's ability to modulate key biological pathways, particularly those involved in inflammation and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases implicated in tumor growth and metastasis. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target proteins, providing valuable insights into its mode of action.

Another significant advancement comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's potential as an anti-inflammatory agent. The study revealed that N-(4-methoxyphenyl)-2-({5-2-(thiophen-2-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide effectively suppresses the production of pro-inflammatory cytokines in macrophage cells. The researchers attributed this effect to the compound's ability to interfere with the NF-κB signaling pathway, a critical regulator of inflammatory responses.

In addition to its therapeutic potential, recent research has also focused on improving the compound's pharmacokinetic properties. A 2023 paper in European Journal of Pharmaceutical Sciences reported on the development of novel formulations to enhance the bioavailability of this compound. The study employed nanotechnology-based approaches, such as liposomal encapsulation, to improve its solubility and stability, thereby increasing its therapeutic efficacy.

Looking ahead, ongoing research is exploring the broader applications of this compound, including its potential use in combination therapies and as a scaffold for the development of new derivatives with enhanced biological activity. The compound's unique structural features and demonstrated biological effects make it a promising candidate for further investigation in the fields of oncology, immunology, and infectious diseases.

In conclusion, the latest research on N-(4-methoxyphenyl)-2-({5-2-(thiophen-2-yl)acetamido-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS: 477213-21-1) underscores its potential as a versatile therapeutic agent. Continued efforts to elucidate its mechanisms, optimize its properties, and explore its applications will be critical in translating these findings into clinical benefits.